molecular formula C20H18N2O4S B286416 N,N-dibenzyl-2-nitrobenzenesulfonamide

N,N-dibenzyl-2-nitrobenzenesulfonamide

Cat. No. B286416
M. Wt: 382.4 g/mol
InChI Key: SOLJYTHVUUYNQQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N,N-dibenzyl-2-nitrobenzenesulfonamide, also known as DBNBS, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DBNBS is a sulfonamide derivative that has a nitro group and two benzyl groups attached to the nitrogen atom. It has been studied for its various properties, including its synthesis, mechanism of action, biochemical and physiological effects, and potential applications in scientific research.

Mechanism of Action

The mechanism of action of N,N-dibenzyl-2-nitrobenzenesulfonamide involves its reaction with NO to form a stable adduct. This reaction occurs through the nucleophilic attack of the nitrogen atom of N,N-dibenzyl-2-nitrobenzenesulfonamide on the NO molecule. The resulting adduct is stable and can be detected using various analytical techniques.
Biochemical and Physiological Effects:
N,N-dibenzyl-2-nitrobenzenesulfonamide has been found to have minimal biochemical and physiological effects. It is relatively non-toxic and has low reactivity towards biological molecules. However, it can react with other nucleophiles present in biological systems, such as thiols and amines. Therefore, care should be taken when using N,N-dibenzyl-2-nitrobenzenesulfonamide in biological systems.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N,N-dibenzyl-2-nitrobenzenesulfonamide in lab experiments is its ability to detect NO in biological systems. It is a relatively simple and cost-effective method for NO detection. However, it has some limitations, including its low selectivity towards NO and its potential reactivity with other nucleophiles present in biological systems.

Future Directions

There are several future directions for the use of N,N-dibenzyl-2-nitrobenzenesulfonamide in scientific research. One potential application is its use as a tool for the detection of NO in vivo. This would require the development of N,N-dibenzyl-2-nitrobenzenesulfonamide analogs that have higher selectivity towards NO and lower reactivity towards other nucleophiles. Another potential application is its use in the development of NO-releasing drugs. N,N-dibenzyl-2-nitrobenzenesulfonamide could be used as a precursor for the synthesis of NO-releasing compounds that could be used for the treatment of various diseases, including cardiovascular disease and cancer.
Conclusion:
In conclusion, N,N-dibenzyl-2-nitrobenzenesulfonamide is a sulfonamide derivative that has gained significant attention in the scientific community due to its potential applications in various fields. It is a useful tool for the detection of NO in biological systems and has minimal biochemical and physiological effects. However, it has some limitations, including its low selectivity towards NO and potential reactivity with other nucleophiles present in biological systems. There are several future directions for the use of N,N-dibenzyl-2-nitrobenzenesulfonamide in scientific research, including its use as a tool for the detection of NO in vivo and its use in the development of NO-releasing drugs.

Synthesis Methods

The synthesis of N,N-dibenzyl-2-nitrobenzenesulfonamide involves the reaction of benzylamine with 2-nitrobenzenesulfonyl chloride. This reaction results in the formation of N,N-dibenzyl-2-nitrobenzenesulfonamide, which can be purified through recrystallization. The synthesis of N,N-dibenzyl-2-nitrobenzenesulfonamide is relatively simple and can be performed using standard laboratory techniques.

Scientific Research Applications

N,N-dibenzyl-2-nitrobenzenesulfonamide has been studied for its potential applications in scientific research. It has been found to be a useful tool for the detection of nitric oxide (NO) in biological systems. NO is a signaling molecule that plays a crucial role in various physiological processes, including vasodilation, neurotransmission, and immune response. N,N-dibenzyl-2-nitrobenzenesulfonamide reacts with NO to form a stable adduct, which can be detected using various analytical techniques.

properties

Molecular Formula

C20H18N2O4S

Molecular Weight

382.4 g/mol

IUPAC Name

N,N-dibenzyl-2-nitrobenzenesulfonamide

InChI

InChI=1S/C20H18N2O4S/c23-22(24)19-13-7-8-14-20(19)27(25,26)21(15-17-9-3-1-4-10-17)16-18-11-5-2-6-12-18/h1-14H,15-16H2

InChI Key

SOLJYTHVUUYNQQ-UHFFFAOYSA-N

SMILES

C1=CC=C(C=C1)CN(CC2=CC=CC=C2)S(=O)(=O)C3=CC=CC=C3[N+](=O)[O-]

Canonical SMILES

C1=CC=C(C=C1)CN(CC2=CC=CC=C2)S(=O)(=O)C3=CC=CC=C3[N+](=O)[O-]

Origin of Product

United States

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